Cas no 163629-15-0 (N-ethyl-3,4,5-trimethoxyaniline)

• Product Name: N-ethyl-3,4,5-trimethoxyaniline
• CAS No: 163629-15-0
• MF: C₁₁H₁₇NO₃
• MW: 211.257583379745
• MDL: MFCD11141984
• CID: 1344543
• PubChem ID: 15207570
• Update Time: 2025-05-04

N-ethyl-3,4,5-trimethoxyaniline Chemical and Physical Properties

Names and Identifiers

• Benzenamine, N-ethyl-3,4,5-trimethoxy-
• N-ethyl-3,4,5-trimethoxyaniline
• CS-0302464
• SCHEMBL2759516
• EN300-32746
• 163629-15-0
• VRIGZMIQTLFNRQ-UHFFFAOYSA-N
• AKOS000230811
• 3,4,5-trimethoxyphenyl ethyl amine
• 3,4,5-trimethoxyphenyl-ethylamine

• MDL： MFCD11141984
• Inchi： 1S/C11H17NO3/c1-5-12-8-6-9(13-2)11(15-4)10(7-8)14-3/h6-7,12H,5H2,1-4H3
• InChI Key： VRIGZMIQTLFNRQ-UHFFFAOYSA-N
• SMILES： O(C)C1C(=CC(=CC=1OC)NCC)OC

Computed Properties

• Exact Mass: 211.12091
• Monoisotopic Mass: 211.12084340g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 39.7Ų

Experimental Properties

• PSA: 39.72

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Aminophenyl ethers

Additional information on N-ethyl-3,4,5-trimethoxyaniline

N-Ethyl-3,4,5-Trimethoxyaniline: A Comprehensive Overview

N-Ethyl-3,4,5-trimethoxyaniline, also known by its CAS number 163629-15-0, is a highly specialized aromatic amine compound with significant applications in various fields of organic chemistry. This compound is characterized by its unique structure, which includes an ethyl group attached to the nitrogen atom and three methoxy groups substituted on the aromatic ring at positions 3, 4, and 5. The combination of these functional groups imparts distinctive chemical properties that make it valuable in research and industrial settings.

The synthesis of N-Ethyl-3,4,5-trimethoxyaniline typically involves multi-step organic reactions. Recent advancements in synthetic methodologies have enabled more efficient and selective routes for its preparation. For instance, researchers have explored the use of transition metal catalysts to facilitate coupling reactions that lead to the formation of this compound. These methods not only improve yield but also enhance the purity of the final product, which is critical for its application in sensitive chemical processes.

In terms of chemical properties, N-Ethyl-3,4,5-trimethoxyaniline exhibits strong electron-donating effects due to the presence of methoxy groups on the aromatic ring. This characteristic makes it an excellent candidate for use in electron-rich environments, such as in certain types of polymerization reactions or as a precursor in the synthesis of advanced materials. Recent studies have highlighted its potential role in the development of novel semiconducting materials for electronic devices.

The biological activity of N-Ethyl-3,4,5-trimethoxyaniline has also been a subject of interest in pharmacological research. Some studies suggest that this compound may possess anti-inflammatory and antioxidant properties due to its structural similarity to known bioactive compounds. However, further research is needed to fully understand its pharmacokinetics and potential therapeutic applications.

From an industrial perspective, N-Ethyl-3,4,5-trimethoxyaniline finds applications in the production of high-performance polymers and specialty chemicals. Its ability to undergo various types of cross-coupling reactions makes it a versatile building block in organic synthesis. Recent advancements in green chemistry have also led to the exploration of more sustainable methods for its production and application.

In conclusion, N-Ethyl-3,4,5-trimethoxyaniline (CAS No. 163629-15-0) is a compound with a wide range of applications across different scientific domains. Its unique chemical structure and functional groups make it a valuable tool for researchers and industry professionals alike. As ongoing research continues to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in the advancement of modern chemistry.